μ-conotoxin-PIIIA
μ-conotoxin-PIIIA
μ-Conotoxin PIIIA (mu-conotoxin PIIIA) is a conotoxin that has been isolated from the venom of the cone Conus purpurascens. μ-conotoxin PIIIA demonstrates a higher affinity for the mammalian muscle sodium channel Nav1.4 (IC50 ~ 44 nM) than for the CNS Nav1.2 subtype (IC50 ~ 640 nm). μ-Conotoxin PIIIA blocks more irreversibly amphibian muscle sodium channels than mammalian ones.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0197637
InChI:
SMILES:
Molecular Formula:
C103H165N40O28S6
Molecular Weight:
2604.10 Da
μ-conotoxin-PIIIA
CAS No.:
Peptides
VCID: VC0197637
Molecular Formula: C103H165N40O28S6
Molecular Weight: 2604.10 Da
| Product Name | μ-conotoxin-PIIIA |
|---|---|
| Molecular Formula | C103H165N40O28S6 |
| Molecular Weight | 2604.10 Da |
| Appearance | White lyophilized solidPurity rate: > 97 %AA sequence: H-pGlu-Arg-Leu-Cys4-Cys5-Gly-Phe-Hyp-Lys-Ser-Cys11-Arg-Ser-Arg-Gln-Cys16-Lys-Hyp-His-Arg-Cys21-Cys22-NH2Disulfide bonds between Cys4-Cys16, Cys5-Cys21 and Cys11-Cys22)Length (aa): 22 |
| Description | μ-Conotoxin PIIIA (mu-conotoxin PIIIA) is a conotoxin that has been isolated from the venom of the cone Conus purpurascens. μ-conotoxin PIIIA demonstrates a higher affinity for the mammalian muscle sodium channel Nav1.4 (IC50 ~ 44 nM) than for the CNS Nav1.2 subtype (IC50 ~ 640 nm). μ-Conotoxin PIIIA blocks more irreversibly amphibian muscle sodium channels than mammalian ones. |
| Last Modified | Aug 20 2021 |
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